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Compound of Interest

Compound Name: Sodium tungstate

Cat. No.: B078439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium tungstate, addressing its various forms, including anhydrous sodium tungstate,

sodium tungstate dihydrate, and sodium paratungstate. This document details the

decomposition pathways, presents quantitative data from thermal analysis, and outlines the

experimental protocols for characterization.

Introduction
Sodium tungstate is a crucial inorganic compound with applications ranging from catalysis to

medical research. Understanding its thermal stability and decomposition behavior is paramount

for its use in high-temperature applications and for the synthesis of tungsten-based materials.

The thermal decomposition of sodium tungstate is not a singular process but is highly

dependent on its hydration state and polymeric form. This guide will elucidate the distinct

thermal behaviors of anhydrous sodium tungstate (Na₂WO₄), sodium tungstate dihydrate

(Na₂WO₄·2H₂O), and sodium paratungstate (Na₁₀[H₂W₁₂O₄₂]·27H₂O).

Thermal Decomposition Profiles
The thermal decomposition of sodium tungstate and its related compounds has been

investigated using various analytical techniques, primarily thermogravimetric analysis (TGA)

and differential scanning calorimetry (DSC). The results reveal distinct decomposition pathways

and products for the anhydrous, dihydrate, and paratungstate forms.
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Anhydrous Sodium Tungstate (Na₂WO₄)
Anhydrous sodium tungstate is a thermally stable compound with a high melting point of 698

°C.[1] While generally stable, it undergoes phase transformations at elevated temperatures

before melting.[2] Upon intense heating to decomposition, it is reported to emit toxic fumes of

sodium oxide.[1][3][4] The decomposition products are sodium and tungsten oxides.[5]

Sodium Tungstate Dihydrate (Na₂WO₄·2H₂O)
The thermal decomposition of sodium tungstate dihydrate is primarily a dehydration process

that occurs in a single step. The water of crystallization is lost at approximately 100 °C to form

the anhydrous salt.[6][7] This process has been studied using TGA-DTG and DSC, with the

dehydration taking place in a single thermal step.[6][8]

Sodium Paratungstate (Na₁₀[H₂W₁₂O₄₂]·27H₂O)
Sodium paratungstate exhibits a more complex, multi-stage thermal decomposition. The

process involves several dehydration steps followed by phase transformations and the

formation of other tungstate species. The overall decomposition mechanism consists of seven

distinct stages.[9][10] The initial four stages are the sequential loss of water molecules,

followed by a phase transformation of an intermediate, and finally the formation of a mixture of

sodium tungstate compounds.[9][10]

Quantitative Data Presentation
The following tables summarize the quantitative data obtained from the thermal analysis of

different forms of sodium tungstate.

Table 1: Thermal Properties of Anhydrous Sodium Tungstate

Property Value

Melting Point 698 °C

Decomposition Products Sodium Oxides, Tungsten Oxide

Table 2: Thermal Decomposition of Sodium Tungstate Dihydrate
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Temperature Range Process Mass Loss (%)
Enthalpy Change
(ΔH)

~100 °C
Dehydration (loss of

2H₂O)
~10.9% (theoretical) 100.4 ± 1.9 kJ/mol

Table 3: Multi-stage Thermal Decomposition of Sodium Paratungstate

Stage
Temperature
(K)

Temperature
(°C)

Process
Cumulative
H₂O Lost

1 ~331 K ~58 °C Dehydration 10

2 ~353 K ~80 °C Dehydration 19

3 ~403 K ~130 °C Dehydration 24

4 ~588 K ~315 °C Dehydration 28

5 ~691 K ~418 °C
Phase

Transformation
-

6 ~733 K ~460 °C

Formation of

Na₂W₂O₇ and

Na₂W₄O₁₃

-

Experimental Protocols
The characterization of the thermal decomposition of sodium tungstate relies on standardized

thermal analysis techniques.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and mass loss associated with decomposition and

dehydration events.

Methodology:
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A small, accurately weighed sample (typically 5-15 mg) of the sodium tungstate compound

is placed in an inert crucible (e.g., alumina or platinum).[11][12]

The crucible is loaded into the TGA instrument.

The system is purged with an inert gas, such as nitrogen or argon, at a constant flow rate

(e.g., 20-50 mL/min) to provide a non-reactive atmosphere.[12][13]

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range

(e.g., room temperature to 1000 °C).[12]

The mass of the sample is continuously monitored and recorded as a function of

temperature.

The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed

to identify the onset and peak temperatures of mass loss events.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with phase transitions (e.g., melting,

crystallization) and chemical reactions.

Methodology:

A small, accurately weighed sample (typically 2-10 mg) is hermetically sealed in an

aluminum or other suitable pan.

An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated or cooled at a controlled, linear rate (e.g., 10 °C/min) under a controlled

atmosphere.

The differential heat flow between the sample and the reference is measured as a function of

temperature.
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Endothermic (heat absorbing) and exothermic (heat releasing) events are identified as peaks

on the DSC curve. The temperature and enthalpy of these transitions are determined by

analyzing the peak position and area.

X-ray Diffraction (XRD)
Objective: To identify the crystalline phases of the solid residues after thermal decomposition at

different temperatures.

Methodology:

Samples of the sodium tungstate compound are heated to specific temperatures

corresponding to the end of each decomposition stage observed in the TGA.

The samples are held at these temperatures for a sufficient time to ensure the completion of

the transformation and then cooled to room temperature.

The solid residues are ground into a fine powder.

The powdered sample is mounted on a sample holder for XRD analysis.

The sample is irradiated with a monochromatic X-ray beam, and the diffracted X-rays are

detected at various angles (2θ).

The resulting diffraction pattern (intensity vs. 2θ) is compared with standard diffraction

databases (e.g., ICDD) to identify the crystalline phases present in the residue.

Visualization of Pathways and Workflows
The following diagrams illustrate the decomposition pathways and the experimental workflow

for their analysis.
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Experimental Workflow for Thermal Analysis

Sodium Tungstate Sample
(Anhydrous, Dihydrate, or Paratungstate)

Thermogravimetric Analysis (TGA)

Determine Mass Loss vs. Temp

Differential Scanning Calorimetry (DSC)

Determine Heat Flow vs. Temp

Heating to Intermediate Temps

Identify Key Temps

Data Analysis:
- Decomposition Temps

- Mass Loss
- Enthalpy Changes
- Phase Identification

X-ray Diffraction (XRD)

Analyze Residues

Click to download full resolution via product page

Caption: General experimental workflow for investigating the thermal decomposition of sodium
tungstate compounds.
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Decomposition Pathway of Sodium Tungstate Dihydrate

Na₂WO₄·2H₂O
(Sodium Tungstate Dihydrate)

Na₂WO₄

(Anhydrous Sodium Tungstate)

~100 °C
(Dehydration)

2H₂O (g)
(Water Vapor)

~100 °C

Click to download full resolution via product page

Caption: Single-step dehydration of sodium tungstate dihydrate.
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Decomposition Pathway of Sodium Paratungstate

Na₁₀[H₂W₁₂O₄₂]·27H₂O

Intermediate Hydrate 1

~58 °C
(-10H₂O)

Intermediate Hydrate 2

~80 °C
(-9H₂O)

Intermediate Hydrate 3

~130 °C
(-5H₂O)

Anhydrous Intermediate

~315 °C
(-4H₂O)

Transformed Intermediate

~418 °C
(Phase Transformation)

Na₂W₂O₇ + Na₂W₄O₁₃

(Mixture)

~460 °C
(Decomposition)

Click to download full resolution via product page

Caption: Multi-stage thermal decomposition of sodium paratungstate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b078439?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

